N-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)cyclopropanecarboxamide

• IUPAC Name: N-[(6-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]cyclopropanecarboxamide
• InChI: InChI=1S/C14H13N5OS/c20-14(9-3-4-9)15-8-13-17-16-12-6-5-10(18-19(12)13)11-2-1-7-21-11/h1-2,5-7,9H,3-4,8H2,(H,15,20)
• InChI Key: YJTSHWGJTBITIM-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NCC2=NN=C3N2N=C(C=C3)C4=CC=CS4
• Molecular Formula: C14H13N5OS
• Molecular Weight: 299.35 g/mol
• CAS No.: 2034271-16-2

Description

“N-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)cyclopropanecarboxamide” is a compound that falls under the category of 1,2,4-triazolo compounds. These compounds are known for their diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, enzyme inhibitors, and antitubercular agents.

Synthesis Analysis

The synthesis of 1,2,4-triazolo compounds involves the latest synthetic approaches for the synthesis of triazolothiadiazine and its derivatives. The review focuses particularly on the structure–activity relationship of biologically important 1,2,4-triazolo.

Scientific Research Applications

Synthesis and Antimicrobial Evaluation The synthesis and evaluation of thienopyrimidine derivatives, including compounds structurally related to N-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)cyclopropanecarboxamide, have demonstrated pronounced antimicrobial activity. These findings are significant in the development of new antimicrobial agents (Bhuiyan et al., 2006).

Anti-Asthmatic Activities Research into omega-sulfamoylalkyloxy[1,2,4]triazolo[1,5-b]-pyridazines, a class of compounds that includes structures similar to this compound, has shown significant potential in the treatment of asthma and other respiratory diseases due to their ability to inhibit platelet-activating factor (PAF)-induced bronchoconstriction (Kuwahara et al., 1997).

Antiproliferative Activity The antiproliferative activities of [1,2,4]triazolo[4,3-b]pyridazin-6-yloxy derivatives against endothelial and tumor cells highlight the therapeutic potential of compounds within this class for cancer treatment, indicating a promising avenue for further research (Ilić et al., 2011).

Synthesis and Structural Analysis Synthetic and structural analyses of compounds like 6-Chloro-3-[(4-chloro-3-methylphenoxy)methyl][1,2,4]triazolo[4,3-b]pyridazine have provided insights into the chemical properties and potential pharmaceutical applications of this class of compounds. Such research is crucial for the development of novel drugs with enhanced efficacy and reduced side effects (Sallam et al., 2021).

Antioxidant and Anticancer Potential The evaluation of antioxidant and anticancer activities of triazolo-thiadiazoles suggests significant therapeutic potential. For instance, compounds with triazolo[3,4-b][1,3,4]thiadiazole moiety have shown potent antioxidant properties and induced apoptosis in HepG2 cells, underscoring their potential as anticancer agents (Sunil et al., 2010).